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Compound of Interest

Compound Name: BayCysLT2

Cat. No.: B560359 Get Quote

Essential Safety and Handling Guide for BayCysLT2
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BayCysLT2. The following procedural guidance is

intended to ensure safe operational use and disposal of this compound.

Compound Identification and Properties

BayCysLT2 is a selective cysteinyl leukotriene 2 (CysLT2) receptor antagonist.[1][2][3] It is

supplied as a crystalline solid and is soluble in organic solvents like DMSO and dimethyl

formamide (DMF) at approximately 20 mg/ml.[1] Aqueous solubility is limited, and for buffer

solutions, it is recommended to first dissolve the compound in DMF.[1]
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Property Value Source

CAS Registry No. 712313-33-2

Molecular Formula C34H39NO8

Formula Weight 589.7

Purity ≥95%

Supplied as A crystalline solid

Storage -20°C

Stability ≥ 4 years

Solubility

DMSO: ~20 mg/ml DMF: ~20

mg/ml DMF:PBS (pH 7.2)

(1:9): ~0.1 mg/ml

Safety Precautions and Personal Protective Equipment
(PPE)
While the Safety Data Sheet (SDS) for BayCysLT2 states that the substance is not classified

as hazardous according to the Globally Harmonized System (GHS), the product information

advises treating the material as potentially hazardous until more information is available.

Therefore, a cautious approach is recommended.

Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended for handling the solid

compound and preparing stock solutions.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Ensure gloves are

compatible with the solvents being used (DMSO, DMF).
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Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. If dust is generated or working outside of a fume hood, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation: a. Read the entire Safety Data Sheet and product information sheet before

starting work. b. Assemble all necessary materials: BayCysLT2 solid, appropriate solvent

(DMSO or DMF), vials, pipettes, and PPE. c. Ensure a chemical fume hood is available and

functioning correctly. d. Prepare a designated waste container for BayCysLT2-contaminated

materials.

2. Reconstitution (Preparation of Stock Solution): a. Don all required PPE (gloves, lab coat, eye

protection). b. Perform all manipulations of the solid compound within a chemical fume hood to

avoid inhalation of any dust. c. Carefully weigh the desired amount of BayCysLT2 solid. d. To

create a stock solution, dissolve the solid in the solvent of choice (e.g., DMSO, DMF), which

should be purged with an inert gas. e. For aqueous buffer solutions, first dissolve BayCysLT2
in DMF and then dilute with the aqueous buffer. Note that aqueous solutions are not

recommended for storage for more than one day.

3. Experimental Use: a. When using the BayCysLT2 solution, continue to wear all required

PPE. b. Avoid direct contact with skin, eyes, and clothing. c. Do not ingest or inhale the

compound.

4. Post-Handling and Cleanup: a. Thoroughly wash hands and any exposed skin after handling.

b. Decontaminate all work surfaces with an appropriate cleaning agent. c. Dispose of all

contaminated materials in the designated waste container.

Disposal Plan
All waste materials contaminated with BayCysLT2 should be handled in accordance with local,

state, and federal regulations for chemical waste.
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1. Waste Segregation: a. Collect all disposable items that have come into contact with

BayCysLT2 (e.g., pipette tips, gloves, vials) in a clearly labeled, sealed waste container. b.

Keep liquid waste containing BayCysLT2 separate from other waste streams.

2. Waste Disposal: a. Dispose of the sealed waste container through your institution's

hazardous waste disposal program. b. Do not pour BayCysLT2 solutions down the drain.
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1. Preparation Phase

2. Handling & Use Phase

3. Post-Handling & Disposal Phase

Review SDS & Product Info

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Designate Waste Container

Weigh Solid BayCysLT2 in Hood

Dissolve in Solvent (e.g., DMSO/DMF)

Perform Experiment

Decontaminate Work Area

Wash Hands Thoroughly Collect Contaminated Waste

Dispose via Institutional Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BayCysLT2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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